Cas no 64715-85-1 ((R)-(-)-1-Amino-1-phenyl-2-methoxyethane)

(R)-(-)-1-Amino-1-phenyl-2-methoxyethane structure
64715-85-1 structure
Product Name:(R)-(-)-1-Amino-1-phenyl-2-methoxyethane
CAS No:64715-85-1
MF:C9H13NO
MW:151.205622434616
MDL:MFCD01862274
CID:90281
PubChem ID:11019045
Update Time:2024-12-09

(R)-(-)-1-Amino-1-phenyl-2-methoxyethane Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Methoxy-1-phenylethanamine
    • (R)-(-)-2-Methoxy-1-phenylethylamine
    • (R)-(-)-1-Amino-1-phenyl-2-methoxyethane
    • (R)-
    • (R)-(-)-(2-methoxy-1-phenyl-ethyl)amine
    • (R)-(O-methyl)-2-phenylglycinol
    • (R)-phenylglycinol methyl ether
    • A-(Methoxymethyl)benzylamine
    • AG-G-43085
    • ANW-34941
    • Benzenemethanamine, a-(methoxymethyl)-, (aR)-
    • CTK5C1634
    • R-(-)-2-phenyl glycinol O-methyl ether
    • SureCN791984
    • (R)-α-(Methoxymethyl)benzylamine
    • (1R)-2-Methoxy-1-phenylethan-1-amine
    • DTXSID40452029
    • AKOS006344923
    • (R)-(-)-2-Methoxy-1-phenylethylamine, >=95.0% (HPLC)
    • AS-64802
    • MFCD01862274
    • SCHEMBL791984
    • (1R)-2-METHOXY-1-PHENYLETHANAMINE
    • CS-0434170
    • (R)-1-Phenyl-2-methoxyethanamine
    • (R)-2-methoxy-1-phenylethan-1-amine
    • CMTDMIYJXVBUDX-VIFPVBQESA-N
    • N12470
    • EN300-316975
    • 64715-85-1
    • XH1331
    • MDL： MFCD01862274
    • Inchi： 1S/C9H13NO/c1-11-7-9(10)8-5-3-2-4-6-8/h2-6,9H,7,10H2,1H3/t9-/m0/s1
    • InChI Key： CMTDMIYJXVBUDX-VIFPVBQESA-N
    • SMILES： O(C)C[C@@H](C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 151.09979
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.014
  • Boiling Point: 230.2°C at 760 mmHg
  • Flash Point: 79.6°C
  • Refractive Index: 1.523
  • PSA: 35.25
  • LogP: 2.03310
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive
  • Optical Activity: [α]/D -52.0±2.0°, c = 1 in chloroform

(R)-(-)-1-Amino-1-phenyl-2-methoxyethane Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H317-H319
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：UN2735
  • WGK Germany：3
  • Hazard Category Code： 22-36/38-43-52
  • Safety Instruction： 26-36/37
  • Hazardous Material Identification： Xn
  • Packing Group：III
  • Hazard Level：8
  • HazardClass：8
  • PackingGroup：III
  • Storage Condition：2-8°C

(R)-(-)-1-Amino-1-phenyl-2-methoxyethane Pricemore >>

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A578290-50mg
(R)-(-)-1-Amino-1-phenyl-2-methoxyethane
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 $ 50.00 2022-06-08
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A578290-100mg
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OR316004-250mg
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OR316004-1g
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abcr
AB205927-250 mg
(R)-(-)-2-Methoxy-1-phenylethylamine; .
 64715-85-1
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 €152.50 2023-07-20
abcr
AB205927-1 g
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 €263.00 2023-07-20
abcr
AB205927-5 g
(R)-(-)-2-Methoxy-1-phenylethylamine; .
 64715-85-1
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 €960.00 2023-07-20
eNovation Chemicals LLC
Y1108763-1g
(R)-2-Methoxy-1-phenylethanamine
 64715-85-1 95%
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 $360 2024-05-23
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H27890-250mg
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